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Compound of Interest

Compound Name: Triethylamine picrate

Cat. No.: B15494950

For Researchers, Scientists, and Drug Development Professionals

Triethylamine picrate, a salt formed from the strong acid, picric acid, and the organic base,
triethylamine, presents a significant and complex hazard profile that demands rigorous safety
protocols. This technical guide provides a comprehensive overview of the inherent dangers
associated with this compound, drawing from the well-documented hazards of its constituent
parts. It is imperative for all personnel handling this substance to be thoroughly familiar with its
potential for explosion, toxicity, and chemical reactivity.

Core Hazards: A Synthesis of Two Volatile
Precursors

The primary hazards of triethylamine picrate are a direct combination of the dangerous
properties of picric acid and triethylamine. Picric acid is a well-known explosive, particularly
when dry or when it forms salts with metals.[1][2][3][4][5] Triethylamine is a flammable, toxic,
and corrosive liquid.[6][7][8][9] The resulting salt, triethylamine picrate, should be treated as a
substance with a high potential for explosive decomposition, coupled with significant
toxicological and flammability risks.

Explosive and Flammable Properties

The picrate anion is inherently unstable and contributes to the explosive nature of the salt. Dry
picric acid and its salts are sensitive to shock, friction, and heat, and can detonate.[2][3] While
triethylamine picrate's specific sensitivity data is not readily available, it must be handled with

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15494950?utm_src=pdf-interest
https://www.benchchem.com/product/b15494950?utm_src=pdf-body
https://www.benchchem.com/product/b15494950?utm_src=pdf-body
https://www.chem.uci.edu/~rcorn/procedures/solution.html
https://www.researchgate.net/publication/235300765_Study_of_picrate_salts_with_amines
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-N-oxide-picrate
https://en.wikipedia.org/wiki/Triethylamine
https://chemcess.com/triethylamine-properties-production-and-uses/
https://patents.google.com/patent/US2088636A/en
https://www.chromforum.org/viewtopic.php?t=45821
https://pure.ecnu.edu.cn/en/publications/triethylamine-vapor-induced-cyclization-reaction-in-cocrystals-le/
https://www.researchgate.net/publication/336926479_Crystal_structure_and_Hirshfeld_surface_analysis_of_2-4-nitro-phen-yl-2-oxoethyl_picolinate
https://www.benchchem.com/product/b15494950?utm_src=pdf-body
https://www.researchgate.net/publication/235300765_Study_of_picrate_salts_with_amines
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-N-oxide-picrate
https://www.benchchem.com/product/b15494950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

the same precautions as other energetic materials. The triethylamine component introduces a
significant flammability hazard, with a low flash point and a wide explosive range in air.[3][6]

Toxicity and Corrosivity

Both picric acid and triethylamine are toxic. Picric acid can be harmful if swallowed, inhaled, or
absorbed through the skin, causing irritation and potential damage to the liver and kidneys.[2]
[3][4] Triethylamine is also toxic by all routes of exposure and is corrosive, capable of causing
severe skin burns and eye damage.[6][7][9] Therefore, triethylamine picrate is presumed to
be a toxic and corrosive substance, requiring stringent measures to prevent any direct contact.

Quantitative Hazard Data

To facilitate a clear understanding of the risks, the following tables summarize the key
quantitative hazard data for the parent compounds of triethylamine picrate.

Property Picric Acid Triethylamine Source(s)
Oral LD50 (Rat) 200 mg/kg 730 mg/kg [2][4]
Dermal LD50 (Rabbit)  Not specified 580 mg/kg [4]
Inhalation LC50 (Rat) Not specified 7.22 mg/L (4h) [4]

Table 1: Toxicological Data
Property Picric Acid Triethylamine Source(s)
Flash Point 150 °C (302 °F) -11 °C (12.2 °F) [5]
Autoignition
Temperature 300 °C (572 °F) 215 °C (419 °F) [6]

Lower Explosive Limit
(LEL)

Not applicable

(explosive solid)

1.2%

[3]

Upper Explosive Limit
(UEL)

Not applicable

(explosive solid)

8.0%

[3]
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Table 2: Flammability Data

Experimental Protocol: Synthesis of Triethylamine
Picrate

The following is a generalized protocol for the synthesis of triethylamine picrate, which should
be performed with extreme caution in a certified fume hood and with all necessary personal
protective equipment.

Materials:

Picric acid (wetted with >30% water)
e Triethylamine

o Ethanol (or another suitable solvent)
» Beakers

e Stirring rod

« Filter paper

e Buchner funnel

e Vacuum flask

Procedure:

» Dissolution of Picric Acid: In a fume hood, carefully weigh a desired amount of wetted picric
acid and dissolve it in a minimal amount of ethanol with gentle stirring.

» Addition of Triethylamine: Slowly, and with continuous stirring, add an equimolar amount of
triethylamine to the picric acid solution. The reaction is an acid-base neutralization and is
exothermic.

» Crystallization: Allow the solution to cool slowly to room temperature. The triethylamine
picrate salt will precipitate out of the solution as yellow crystals. The cooling process can be
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further facilitated by placing the beaker in an ice bath.

« |solation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel and
vacuum flask.

e Washing: Wash the crystals with a small amount of cold ethanol to remove any unreacted
starting materials.

o Drying:Crucially, do not allow the triethylamine picrate to dry completely. The dried salt is
expected to be a primary explosive. For storage and handling, the crystals should be kept
wetted with a suitable solvent, such as ethanol or water, at all times.

Mandatory Visualizations

To further elucidate the relationships between the hazards and the necessary safety measures,
the following diagrams are provided.
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Caption: Hazard inheritance from precursor compounds to triethylamine picrate.
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Caption: Recommended workflow for the safe handling of triethylamine picrate.
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Safety Precautions: A Multi-faceted Approach

Given the severe hazards, a multi-layered approach to safety is essential when working with
triethylamine picrate.

Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-retardant lab coat, along with chemical-resistant gloves (e.g., nitrile
or neoprene), must be worn.

Respiratory Protection: If there is any risk of generating dust or aerosols, a properly fitted
respirator with appropriate cartridges should be used.

Handling and Storage:

» All work with triethylamine picrate must be conducted in a certified chemical fume hood.
The substance must be kept wetted at all times to minimize the risk of explosion.

Avoid all sources of ignition, including sparks, open flames, and hot surfaces.

Use non-sparking tools and equipment.

Store in a cool, dry, well-ventilated area, segregated from incompatible materials such as
oxidizing agents, reducing agents, and metals.

Containers should be clearly labeled with the name of the substance and all relevant hazard
warnings.

Emergency Procedures:

o Spills: In the event of a spill, evacuate the area immediately. The spill should be cleaned up
by trained personnel using non-sparking tools and appropriate PPE. The spilled material
should be wetted before cleanup.
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» Fire: In case of a fire, evacuate the area and call emergency services. Do not attempt to fight
the fire unless you are trained to do so. Use a Class D fire extinguisher for fires involving
reactive metals, or a foam or dry chemical extinguisher for fires involving flammable liquids.

o Exposure: In case of skin or eye contact, immediately flush the affected area with copious
amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to
fresh air and seek immediate medical attention. If ingested, do not induce vomiting and seek
immediate medical attention.

This guide is intended to provide a comprehensive overview of the hazards and safety
precautions for triethylamine picrate. It is not a substitute for a thorough risk assessment and
the implementation of specific safety protocols tailored to the individual laboratory and
experimental conditions. All researchers, scientists, and drug development professionals must
exercise extreme caution and adhere to all institutional and regulatory safety guidelines when
handling this and other energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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